Pharmacopeia & Metrological Institutes Standards
  • p-Aminoacetophenone
    p-Aminoacetophenone
    • Cat. No.:
    • B505616
    • CAS No.:
    • 99-92-3
    • Molecular Formula:
    • C8H9NO
    • Molecular Weight:
    • 135.16 g/mol
    Description
    4′ -Aminoacetophenone, commonly known as Clenbuterol Impurity D, is a related compound of sympathomimetic amine drug clenbuterol. Clenbuterol belongs to a group of compounds referred to as β ...
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  • 3-Aminophenol
    3-Aminophenol
    • Cat. No.:
    • B1664112
    • CAS No.:
    • 591-27-5
    • Molecular Formula:
    • C6H7NO
    • Molecular Weight:
    • 109.13 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standa...
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  • (-)-4'-Demethylepipodophyllotoxin
    (-)-4'-Demethylepipodophyllotoxin
    • Cat. No.:
    • B1664165
    • CAS No.:
    • 6559-91-7
    • Molecular Formula:
    • C21H20O8
    • Molecular Weight:
    • 400.4 g/mol
    Description
    4'-demethylepipodophyllotoxin is an organic heterotetracyclic compound that is the 9- epimer of 4'-demethylpodophyllotoxin. It has a role as an antineoplastic agent. It is a furonaphthodioxole, an organic hetero...
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  • 3-Acetylbenzophenone
    3-Acetylbenzophenone
    • Cat. No.:
    • B1664593
    • CAS No.:
    • 66067-44-5
    • Molecular Formula:
    • C15H12O2
    • Molecular Weight:
    • 224.25 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • 3-Cyanopyridine
    3-Cyanopyridine
    • Cat. No.:
    • B1664610
    • CAS No.:
    • 100-54-9
    • Molecular Formula:
    • C6H4N2
    • Molecular Weight:
    • 104.11 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • 4-Nitrobenzoic Acid
    4-Nitrobenzoic Acid
    • Cat. No.:
    • B1664617
    • CAS No.:
    • 62-23-7
    • Molecular Formula:
    • C7H5NO4
      C7H5NO4
      HOOCC6H4NO2
    • Molecular Weight:
    • 167.12 g/mol
    Description
    P-nitrobenzoic acid appears as odorless pale yellow crystals. (NTP, 1992)
    4-nitrobenzoic acid is a nitrobenzoic acid having the nitro group at the 4-position. It is functionally related to a benzoic acid. It ...
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  • 5-trans-PGE2
    5-trans-PGE2
    • Cat. No.:
    • B1664669
    • CAS No.:
    • 36150-00-2
    • Molecular Formula:
    • C20H32O5
    • Molecular Weight:
    • 352.5 g/mol
    Description
    5-trans PGE2 occurs naturally in some gorgonian corals and is a common impurity in commercial lots of PGE1.1 It is 18 times more potent than PGE2 in activating adenylate cyclase in NCB-20 cell homogenates. 5-tra...
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  • 2-Hexanone
    2-Hexanone
    • Cat. No.:
    • B1666271
    • CAS No.:
    • 591-78-6
    • Molecular Formula:
    • C6H12O
      C4H9COCH3
      C6H12O
    • Molecular Weight:
    • 100.16 g/mol
    Description
    2-Hexanone is a colorless to pale yellow liquid with sharp odor belonging to the class of ketones. It is obtained as a waste product of coal gasification, oil shale operations and wood pulping. It is widely used...
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  • 3-Methoxyphenol
    3-Methoxyphenol
    • Cat. No.:
    • B1666288
    • CAS No.:
    • 150-19-6
    • Molecular Formula:
    • C7H8O2
    • Molecular Weight:
    • 124.14 g/mol
    Description
    3-methoxyphenol is a member of the class of phenols that is phenol having a methoxy-substituent at the 3-position. It is a member of phenols and a monomethoxybenzene. It is functionally related to a resorcinol.<...
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  • 4-Aminophenol
    4-Aminophenol
    • Cat. No.:
    • B1666318
    • CAS No.:
    • 123-30-8
    • Molecular Formula:
    • C6H7NO
    • Molecular Weight:
    • 109.13 g/mol
    Description
    P-aminophenol appears as white or reddish-yellow crystals or light brown powder. Turns violet when exposed to light. (NTP, 1992)
    4-aminophenol is an amino phenol (one of the three possible isomers) which has ...
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